Trihydroxy bile acids, alcohols, and their derivatives are essential components of the bile system in mammals. These compounds play crucial roles in lipid metabolism, particularly in cholesterol solubilization and excretion. Structurally, trihydroxy bile acids consist of a sterol nucleus with three hydroxyl groups attached, which impart significant solubility properties to these molecules. Bile alcohol derivatives can include various functional groups such as carboxylic acid, sulfate, or glucuronide conjugates, enhancing their biological activity and pharmacological effects. These substances are primarily synthesized in the liver from cholesterol and are secreted into the bile ducts for excretion. They are also critical intermediates in the enterohepatic circulation, facilitating the absorption of dietary lipids. The trihydroxy group confers specific hydrophilic properties that are vital for their interaction with membranes and transport mechanisms within the digestive tract. In pharmaceutical applications, these compounds can serve as precursors for various drug formulations, acting as solubilizers or prodrugs. Their study is fundamental in understanding liver function, cholesterol metabolism, and the broader aspects of lipid homeostasis.